Cas no 439081-77-3 (5-methoxy-1-methyl-3-piperidin-4-ylindole)

• Product Name: 5-methoxy-1-methyl-3-piperidin-4-ylindole
• CAS No: 439081-77-3
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 1515973
• PubChem ID: 59144965
• Update Time: 2025-06-14

5-methoxy-1-methyl-3-piperidin-4-ylindole Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1-methyl-3-(4-piperidinyl)-1h-indole Hydrochloride (1:1 )
• 5-methoxy-1-methyl-3-piperidin-4-ylindole
• 1H-Indole, 5-methoxy-1-methyl-3-(4-piperidinyl)-
• 439081-77-3
• 5-methoxy-1-methyl-3-(piperidin-4-yl)-1H-indole
• DB-139928
• G64783
• YNLQQRRTRBHOFO-UHFFFAOYSA-N
• 5-methoxy-1-methyl-3-(piperidin-4-yl)indole
• SCHEMBL4490329
• 5-methoxy-1-methyl-3-(4-piperidinyl)-1H-indole

• Inchi： 1S/C15H20N2O/c1-17-10-14(11-5-7-16-8-6-11)13-9-12(18-2)3-4-15(13)17/h3-4,9-11,16H,5-8H2,1-2H3
• InChI Key： YNLQQRRTRBHOFO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(=CN2C)C1CCNCC1

Computed Properties

• Exact Mass: 244.157563266g/mol
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.2Ų

Additional information on 5-methoxy-1-methyl-3-piperidin-4-ylindole

Research Brief on 5-Methoxy-1-Methyl-3-Piperidin-4-ylindole (CAS: 439081-77-3): Recent Advances and Applications

The compound 5-methoxy-1-methyl-3-piperidin-4-ylindole (CAS: 439081-77-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate or active pharmacophore in the development of novel drugs targeting central nervous system (CNS) disorders, including depression, anxiety, and neurodegenerative diseases. This research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical relevance.

Recent literature indicates that 5-methoxy-1-methyl-3-piperidin-4-ylindole exhibits high affinity for serotonin receptors, particularly the 5-HT_2A and 5-HT₆ subtypes, which are implicated in mood regulation and cognitive function. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed promising antidepressant-like effects in rodent models, with reduced side effects compared to traditional selective serotonin reuptake inhibitors (SSRIs). The study also highlighted the compound's favorable pharmacokinetic profile, including good blood-brain barrier penetration and metabolic stability.

In addition to its CNS applications, 5-methoxy-1-methyl-3-piperidin-4-ylindole has been investigated for its potential in oncology. A preprint from BioRxiv (2024) reported that this compound, when conjugated with targeted delivery systems, exhibited selective cytotoxicity against certain cancer cell lines, particularly those overexpressing serotonin receptors. The mechanism appears to involve induction of apoptosis through modulation of intracellular signaling pathways, though further validation is required.

The synthetic routes to 5-methoxy-1-methyl-3-piperidin-4-ylindole have also seen recent optimization. A 2023 paper in Organic Process Research & Development described a novel, scalable synthesis with improved yield (78%) and purity (>99.5%), addressing previous challenges in the piperidine ring formation step. This advancement is particularly significant for potential industrial-scale production of derivatives for preclinical and clinical testing.

Despite these promising developments, challenges remain in the clinical translation of 5-methoxy-1-methyl-3-piperidin-4-ylindole-based therapeutics. Current research gaps include comprehensive toxicology studies and the need for more selective receptor targeting to minimize off-target effects. However, the compound's versatile scaffold continues to make it a valuable template for drug discovery, with several pharmaceutical companies reportedly developing patent applications around its derivatives.

In conclusion, 5-methoxy-1-methyl-3-piperidin-4-ylindole (CAS: 439081-77-3) represents a promising chemical entity with diverse therapeutic potential. The recent studies underscore its importance in CNS drug development and emerging applications in oncology. Future research directions likely include structure-activity relationship studies to optimize selectivity and efficacy, as well as investigations into novel formulations for improved delivery. This compound remains an important focus area in medicinal chemistry research, warranting continued attention from both academic and industrial researchers.